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Compound of Interest

Compound Name: Parecoxib

Cat. No.: B1662503

The proper disposal of Parecoxib, a selective COX-2 inhibitor, is critical to ensure personnel
safety and prevent environmental contamination. As a substance classified with reproductive
toxicity and as very toxic to aquatic life with long-lasting effects, adherence to regulated
disposal protocols is not merely a matter of compliance, but a fundamental aspect of
responsible laboratory practice[1][2]. This guide provides essential logistical and safety
information for researchers, scientists, and drug development professionals.

Regulatory Framework

In the United States, the Environmental Protection Agency (EPA) regulates pharmaceutical
waste under the Resource Conservation and Recovery Act (RCRA)[3][4]. Specific guidelines
for healthcare facilities managing hazardous waste pharmaceuticals are outlined in 40 CFR
Part 266, Subpart P[3][5][6]. While Parecoxib is not explicitly a P- or U-listed hazardous waste,
its environmental hazards necessitate that it be managed as a potentially hazardous waste[7]
[8]. Disposal must always be conducted in accordance with all applicable country, federal,
state, and local regulations[1][7].

**Step-by-Step Disposal Procedure for Parecoxib Waste

o Personal Protective Equipment (PPE): Before handling Parecoxib for disposal, ensure
appropriate PPE is worn. This includes protective gloves, a lab coat or protective clothing,
and eye/face protection[2][7].
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» Waste Segregation: Segregate all Parecoxib-related waste. This includes expired or unused
vials of the lyophilized powder, reconstituted solutions, and materials contaminated with
Parecoxib (e.g., syringes, gloves, bench paper). This waste must not be disposed of in
standard trash or sharps containers intended for non-hazardous materials.

o Containment: Place all Parecoxib waste into a designated, leak-proof, and clearly labeled
hazardous waste container. The label should identify the contents as "Hazardous
Pharmaceutical Waste" and include the name "Parecoxib.”

» Prohibition of Sewer Disposal:Do not dispose of Parecoxib down the drain or flush it down
the toilet[3][4][9]. Parecoxib is recognized as hazardous to water and should be prevented
from entering sewers or any water courses[1][10].

e Engage a Licensed Disposal Vendor: Arrange for the collection and disposal of the waste
through a certified hazardous or pharmaceutical waste management company. These
companies are equipped to transport and dispose of the material in compliance with
regulatory standards, typically via incineration[3][8].

e Maintain Documentation: Keep detailed records of all disposed pharmaceutical waste,
including the substance name, quantity, and date of disposal. This documentation is crucial
for regulatory compliance.

Emergency Spill Protocol

In the event of a Parecoxib spill, follow these immediate procedures:

e Evacuate and Ventilate: Ensure the area is well-ventilated and evacuate non-essential
personnel[7].

o Wear Appropriate PPE: Don a full set of PPE, including a self-contained breathing apparatus
if dealing with a large quantity of powder, to avoid inhaling dust or vapors[7][8].

» Contain the Spill: Prevent further leakage or spreading. Keep the product away from drains
and water sources[1][7].

e Clean-Up:
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o For liquid spills: Absorb the solution with a finely-powdered, liquid-binding material such as
diatomite or universal binders[1][7].

o For powder spills: Carefully sweep up the material and place it into a suitable, closed
container for disposal. Avoid creating dust.

o Decontaminate: Scrub the affected surfaces and equipment with alcohol to decontaminate
them[1][7].

» Dispose of Contaminated Materials: All cleanup materials (absorbents, wipes, contaminated
PPE) must be disposed of as hazardous pharmaceutical waste according to the procedures
outlined above[1][7][10].

Summary of Parecoxib Safety and Disposal Data

The following table summarizes key quantitative and qualitative data for Parecoxib, pertinent
to its safe handling and disposal.
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Parameter

Data / Information

Source Citation

CAS Number

198470-85-8 (Parecoxib
Sodium)

[7]

Molecular Formula

C19H17N2Na0O4S

[7]

GHS Hazard Classifications

Reproductive Toxicity
(Category 2), Acute Aquatic
Toxicity (Category 1), Chronic
Aquatic Toxicity (Category 1)

[11(21[7]

Hazard Statements

H361: Suspected of damaging
fertility or the unborn child.
H410: Very toxic to aquatic life

with long lasting effects.

[11(21[7]

Disposal Precautionary

Statement

P501: Dispose of
contents/container in
accordance with local,
regional, national, and

international regulations.

[11(21[7]

Environmental Precautions

Do not allow to enter sewers,

surface water, or ground water.

Avoid release to the

environment.

[1](10]

Recommended Disposal
Method

Incineration via a licensed

waste disposal plant.

(11318l

Visual Workflow for Parecoxib Disposal

The following diagram illustrates the decision-making process for the proper handling and

disposal of Parecoxib waste in a laboratory setting.
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Is it liquid waste?
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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